Cas no 81636-01-3 (Benzenecarboximidoyl chloride, 4-methoxy-N-(4-methylphenyl)-)

• Product name: Benzenecarboximidoyl chloride, 4-methoxy-N-(4-methylphenyl)-
• CAS No: 81636-01-3
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 703602
• PubChem ID: 12200995

Benzenecarboximidoyl chloride, 4-methoxy-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidoyl chloride, 4-methoxy-N-(4-methylphenyl)-
• 4-methoxy-N-(4-methylphenyl)benzenecarboximidoyl chloride
• 81636-01-3
• DTXSID80480189

• Inchi： InChI=1S/C15H14ClNO/c1-11-3-7-13(8-4-11)17-15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3
• InChI Key： HBKXLPDOINRRPR-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N=C(C2=CC=C(C=C2)OC)Cl

Computed Properties

• Exact Mass: 259.0763918g/mol
• Monoisotopic Mass: 259.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 21.6Ų

Additional information on Benzenecarboximidoyl chloride, 4-methoxy-N-(4-methylphenyl)-

测试